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Compound of Interest

Compound Name: 4-(Dimethoxymethyl)piperidine

Cat. No.: B3048966 Get Quote

Abstract
4-(Dimethoxymethyl)piperidine is a valuable heterocyclic building block in medicinal

chemistry and synthetic organic chemistry.[1][2] Its structure, featuring a piperidine scaffold and

a protected aldehyde in the form of a dimethyl acetal, offers versatile handles for further

chemical modification. Accurate structural confirmation and purity assessment are paramount

for its effective use in complex synthetic pathways. This technical guide provides a detailed

analysis of the expected spectroscopic signature of 4-(Dimethoxymethyl)piperidine using

Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Infrared (IR) Spectroscopy,

and Mass Spectrometry (MS). The interpretations are grounded in fundamental spectroscopic

principles and data from analogous structures, offering a robust framework for the

characterization of this compound.

Molecular Structure and Spectroscopic Overview
The key to interpreting the spectroscopic data of 4-(Dimethoxymethyl)piperidine lies in

understanding its constituent parts: the saturated piperidine ring and the dimethoxymethyl

(acetal) group at the C4 position. The piperidine ring provides a flexible aliphatic framework,

while the acetal group introduces unique spectroscopic markers.
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Acetal Fragmentation

Piperidine Ring Fragmentation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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